N-(2-fluorophenyl)-2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H16FN3O2S2/c21-14-8-4-5-9-15(14)22-17(25)12-28-20-23-16-10-11-27-18(16)19(26)24(20)13-6-2-1-3-7-13/h1-9H,10-12H2,(H,22,25)
• InChI Key: XYQHBEYIDZLZLT-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=CC=C3)SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C20H16FN3O2S2
• Molecular Weight: 413.5 g/mol
• CAS No.: 686770-30-9

Description

N-(2-fluorophenyl)-2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H16FN3O2S2 and its molecular weight is 413.49. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical Insight and Molecular Structure

• Quantum Chemical Analysis : The compound has been characterized using FT-IR and FT-Raman spectra, with density functional B3LYP method revealing detailed vibrational assignments and molecular structure. The study provides insights into the molecular geometry and intermolecular interactions based on Hirshfeld surfaces, offering a deeper understanding of the molecule's properties (Mary et al., 2020).

Antitumor Activity

• Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase : This compound shows potential as a dual inhibitor, demonstrating significant antitumor activity. Such properties are beneficial for developing cancer therapeutics targeting specific enzymes involved in tumor growth and proliferation (Gangjee et al., 2008).

Crystal Structures and Molecular Conformations

• Crystallographic Analysis : Studies have detailed the crystal structures and molecular conformations of related compounds, providing essential data for understanding the molecular interactions and stability, which is crucial for pharmaceutical development (Subasri et al., 2016); (Subasri et al., 2017).

Synthesis and Spectral Characterization

• Synthesis and Characterization : New methods have been explored for synthesizing and characterizing similar compounds, offering pathways for the development of novel therapeutic agents (Zaki et al., 2017).

Glutaminase Inhibition

• Inhibition of Glutaminase : Analogues of the compound have been evaluated as inhibitors of kidney-type glutaminase, a target for cancer therapy. Such studies highlight the potential therapeutic applications of this compound in treating cancer (Shukla et al., 2012).